Cas no 16352-26-4 (4-methyl-1,3,2-dioxaphospholane 2-oxide)

4-methyl-1,3,2-dioxaphospholane 2-oxide structure
16352-26-4 structure
Product Name:4-methyl-1,3,2-dioxaphospholane 2-oxide
CAS No:16352-26-4
MF:C3H6O3P
MW:121.051702022552
CID:1346975
PubChem ID:13155861
Update Time:2025-04-20

4-methyl-1,3,2-dioxaphospholane 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-1,3,2-dioxaphospholane 2-oxide
    • 1,3,2-dioxaphospholane, 4-methyl-, 2-oxide
    • 4-methyl-1,3,2-dioxaphospholan-2-ium 2-oxide
    • 16352-26-4
    • 4-Methyl-2-oxo-1,3,2-dioxaphospholan-2-ium
    • SCHEMBL127533
    • DTXSID70522860
    • Inchi: 1S/C3H6O3P/c1-3-2-5-7(4)6-3/h3H,2H2,1H3/q+1
    • InChI Key: ZKBPCLOXMSZWPX-UHFFFAOYSA-N
    • SMILES: [P+]1(=O)OCC(C)O1

Computed Properties

  • Exact Mass: 122.01331
  • Monoisotopic Mass: 121.00545605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 92.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Boiling Point: 156.901°C at 760 mmHg
  • Flash Point: 64.418°C
  • PSA: 35.53
  • LogP: 1.07910
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